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Compound of Interest

Compound Name: TCO-PEG2-acid

Cat. No.: B15552585

Get Quote

TCO-PEG2-acid is a chemical linker composed of three key components: a trans-cyclooctene

(TCO) group, a short polyethylene glycol (PEG2) spacer, and a terminal carboxylic acid. The

bioconjugation process is a two-step reaction. First, the terminal carboxylic acid of the TCO-
PEG2-acid is activated to react with primary amine groups on a biomolecule, such as the

lysine residues of a protein or antibody, forming a stable amide bond. This initial step

functionalizes the biomolecule with a TCO moiety.[1][2]

The second step is the bioorthogonal "click" reaction. The TCO-functionalized biomolecule is

introduced to a molecule of interest that has been modified with a tetrazine (Tz) group. The

TCO and tetrazine groups react rapidly and with high specificity through an inverse-electron-

demand Diels-Alder [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases

nitrogen gas as the sole byproduct.[3][4] This reaction is exceptionally fast and proceeds

efficiently in complex biological environments without the need for a catalyst.[3][5] The

hydrophilic PEG spacer enhances the solubility of the linker in aqueous media and can reduce

non-specific binding.[1][2]

It is important to note that TCO compounds have a limited half-life as they can isomerize to the

less reactive cis-cyclooctene (CCO) form, and therefore long-term storage is not

recommended.[1][6]
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Quantitative Data
The efficiency of TCO-tetrazine bioconjugation is a key advantage. The following tables

summarize important quantitative data for researchers designing experiments with TCO-PEG2-
acid.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation
The second-order rate constant (k₂) is a measure of the reaction speed. The TCO-tetrazine

reaction is one of the fastest bioorthogonal reactions known.[3]

Reactants
Second-Order Rate
Constant (k₂) (M⁻¹s⁻¹)

Conditions

TCO and Tetrazine 2000 9:1 methanol/water

TCO and Tetrazine up to 10⁷ Aqueous media

d-TCO and 3,6-dipyridyl-s-

tetrazine
366,000 ± 15,000 Pure water, 25°C

Me4Pyr-Tz and TCO-PEG4 69,400 DPBS, 37°C

TCO and various Tetrazines 1,100 - 73,000
Buffered aqueous solution,

37°C

d-TCO: dioxolane-fused trans-cyclooctene; Me4Pyr-Tz: a methyl-tetrazine derivative; DPBS:

Dulbecco's phosphate-buffered saline.

Table 2: Pre-targeted Imaging Data with TCO-Conjugated
Antibodies
Pre-targeted imaging is a key application of TCO bioconjugation. An antibody-TCO conjugate is

administered first, allowed to accumulate at the target site, and then a radiolabeled tetrazine is

administered for imaging. This strategy can improve tumor-to-background ratios.[7][8]
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Antibody-TCO
Conjugate

Radiolabeled
Tetrazine

Tumor Model
Tumor Uptake
(%ID/g)

Time Point

anti-CA19.9 5B1-

TCO

Al[¹⁸F]NOTA-

labeled tetrazine

BxPC3

pancreatic

cancer

xenografts

up to 6.4

4 hours post-

radioligand

injection

¹²⁵I-CC49-TCO ¹⁷⁷Lu-tetrazine
LS174T tumor

xenografts
- -

A33-TCO

¹⁸F-labeled

dextran-based

tetrazine

LS174T

xenografts
-

3 hours post-

tracer injection

U36-TCO
[⁸⁹Zr]Zr-DFO-

PEG5-Tz

HNSCC

xenografts
1.5 ± 0.2

72 hours post-

U36 injection

%ID/g: percentage of injected dose per gram of tissue; HNSCC: head-and-neck squamous cell

carcinoma.

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol 1: Antibody Conjugation with TCO-PEG2-acid
This protocol describes the covalent attachment of TCO-PEG2-acid to an antibody.

Materials:

Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

TCO-PEG2-acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)
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Anhydrous Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Desalting columns

Procedure:

Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris),

exchange it into an amine-free buffer like PBS. The antibody concentration should be

between 1-10 mg/mL.[9]

Activation of TCO-PEG2-acid:

Dissolve TCO-PEG2-acid in anhydrous DMSO to a concentration of 10 mM.

In a separate tube, prepare fresh stock solutions of EDC and NHS (or Sulfo-NHS).

In the reaction buffer, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both EDC

and NHS.

Incubate for 15-30 minutes at room temperature to form the NHS ester.

Conjugation Reaction:

Add the activated TCO-linker solution to the antibody solution. A 10- to 20-fold molar

excess of the TCO-linker to the antibody is recommended.[10]

Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.

[10]

Quenching the Reaction:

Add the Quenching Buffer to a final concentration of 50-100 mM to deactivate any

remaining NHS-esters.
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Incubate for 15 minutes at room temperature.[5]

Purification of the TCO-labeled Antibody:

Remove excess TCO-linker and quenching reagents by passing the reaction mixture

through a desalting column.[5]

Characterization: The degree of labeling (DOL), which is the average number of TCO

molecules per antibody, can be determined by mass spectrometry.[9]

Storage: Store the TCO-conjugated antibody at 4°C for short-term use or at -20°C to -80°C

for long-term storage.[9]

Protocol 2: Cell Surface Labeling
This protocol outlines a two-step method for labeling cell surface proteins.

Materials:

Cells of interest

TCO-conjugated antibody (from Protocol 1)

Tetrazine-functionalized molecule (e.g., Tetrazine-Fluorophore)

Cell culture medium

Phosphate-Buffered Saline (PBS)

Blocking buffer (e.g., PBS with 1% BSA)

Procedure:

Cell Preparation:

For adherent cells, grow to 70-80% confluency. For suspension cells, culture to the

desired density.[11]

Wash cells twice with cold PBS.[11]
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Primary Labeling with TCO-Antibody:

Dilute the TCO-conjugated antibody to the desired concentration (e.g., 1-10 µg/mL) in

blocking buffer.[10]

Incubate the cells with the diluted TCO-antibody for 30-60 minutes at 4°C to prevent

internalization.[12]

Wash the cells three times with cold PBS to remove unbound TCO-antibody.[10]

Secondary Labeling with Tetrazine-Probe:

Dilute the tetrazine-probe to the desired final concentration (e.g., 10-50 µM) in PBS.[10]

Incubate the cells with the tetrazine-probe solution for 15-30 minutes at room temperature,

protected from light if using a fluorescent probe.[10]

Final Washing:

Wash the cells three times with PBS to remove the unbound tetrazine molecule.[12]

Analysis: The labeled cells are now ready for downstream analysis, such as fluorescence

microscopy or flow cytometry.[12]

Visualizations
The following diagrams illustrate the key processes in TCO-PEG2-acid bioconjugation.
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TCO-PEG2-acid Bioconjugation Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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